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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909 Get Quote

An In-depth Technical Guide on Boc-D-Phe-OMe

This guide provides a comprehensive overview of the chemical structure and molecular

properties of N-tert-butoxycarbonyl-D-phenylalanine methyl ester, commonly abbreviated as

Boc-D-Phe-OMe. This compound is a frequently used building block in peptide synthesis and

drug discovery.

Chemical Identity and Structure
Boc-D-Phe-OMe is a derivative of the amino acid D-phenylalanine. The "Boc" group (tert-

butoxycarbonyl) is a protecting group attached to the amine, and the "OMe" represents a

methyl ester at the carboxyl terminus. Its systematic IUPAC name is methyl (2R)-2-[(2-

methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate[1].

The chemical structure is depicted below, illustrating the arrangement of the Boc protecting

group, the D-phenylalanine core, and the methyl ester.

Boc-D-Phe-OMe Chemical Structure

Physicochemical Properties
A summary of the key quantitative data for Boc-D-Phe-OMe is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C15H21NO4 [1][2][3]

Molecular Weight 279.33 g/mol [1][2][3][4]

CAS Number 77119-87-7 [1][2]

Canonical SMILES
CC(C)(C)OC(=O)N--INVALID-

LINK--C(=O)OC
[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-phenylalanine-methyl-ester
https://www.scbt.com/p/boc-d-phenylalanine-methyl-ester-77119-84-7
https://www.ottokemi.com/specsheet/boc-d-phenylalanine-methyl-ester.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-phenylalanine-methyl-ester
https://www.scbt.com/p/boc-d-phenylalanine-methyl-ester-77119-84-7
https://www.ottokemi.com/specsheet/boc-d-phenylalanine-methyl-ester.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-N-methyl-D-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-phenylalanine-methyl-ester
https://www.scbt.com/p/boc-d-phenylalanine-methyl-ester-77119-84-7
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-phenylalanine-methyl-ester
https://www.benchchem.com/product/b1269909?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-phenylalanine-methyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-phenylalanine-methyl-ester
https://www.scbt.com/p/boc-d-phenylalanine-methyl-ester-77119-84-7
https://www.ottokemi.com/specsheet/boc-d-phenylalanine-methyl-ester.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-N-methyl-D-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-N-methyl-D-phenylalanine
https://www.benchchem.com/product/b1269909#boc-d-phe-ome-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b1269909#boc-d-phe-ome-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b1269909#boc-d-phe-ome-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b1269909#boc-d-phe-ome-chemical-structure-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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